Cas no 6938-68-7 (1-Amino-1-methylthiourea)

• Product Name: 1-Amino-1-methylthiourea
• CAS No: 6938-68-7
• MF: C₂H₇N₃S
• MW: 105.162078142166
• MDL: MFCD00010147
• CID: 47091
• PubChem ID: 24856046
• Update Time: 2025-04-18

1-Amino-1-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-thiosemicarbazide
• 2-Methylamino thiourea
• 1-amino-1-methylthiourea
• 1-Methylhydrazinecarbothioamide
• 2-methylthiosemicarbazide
• 2-N-methyl-3-thiosemicarbazide
• IIGQLQZSWDUOBI-UHFFFAOYSA
• N-Methyl-N-thiocarbamoyl-hydrazin
• Hydrazinecarbothioamide, 1-methyl-
• IIGQLQZSWDUOBI-UHFFFAOYSA-N
• Semicarbazide, 2-methyl-3-thio-
• NSC53998
• IIGQLQZSWDUOBI-UHFFFAOYSA-
• 1-Methylhydrazinecarbothioamide #
• VZ24928
• amino(
• UNII-QF2EBE93VH
• C2H7N3S
• EINECS 230-071-5
• 2-Methyl-3-thiosemicarbazide, 97%
• NSC-53998
• DTXSID20219475
• FT-0636297
• InChI=1/C2H7N3S/c1-5(4)2(3)6/h4H2,1H3,(H2,3,6)
• W-104634
• SCHEMBL417661
• AS-49372
• NS00036839
• NSC 53998
• MFCD00010147
• 6938-68-7
• AKOS006221418
• QF2EBE93VH
• A836470
• SB86073
• CS-W013679
• EN300-84363
• H11592
• 1-Amino-1-methylthiourea

• MDL： MFCD00010147
• Inchi： 1S/C2H7N3S/c1-5(4)2(3)6/h4H2,1H3,(H2,3,6)
• InChI Key： IIGQLQZSWDUOBI-UHFFFAOYSA-N
• SMILES： S=C(N)N(C)N

Computed Properties

• Exact Mass: 105.03600
• Monoisotopic Mass: 105.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 87.4

Experimental Properties

• Color/Form: White powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 173-175 °C (lit.)
• Boiling Point: 196.4±23.0 °C at 760 mmHg
• Flash Point: 72.6±22.6 °C
• PSA: 87.37000
• LogP: 0.43610
• Solubility: Not determined

1-Amino-1-methylthiourea Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds